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Compound of Interest

Compound Name: O-Methylscopolamine

Cat. No.: B15290056 Get Quote

This technical guide provides a comprehensive overview of the chemical identity of O-
Methylscopolamine, focusing on its formal IUPAC name and its various synonyms

encountered in scientific literature and commercial products. This document is intended for

researchers, scientists, and professionals in drug development who require precise chemical

information.

IUPAC Name
The formal name of a chemical compound according to the International Union of Pure and

Applied Chemistry (IUPAC) nomenclature provides an unambiguous description of its

molecular structure. For O-Methylscopolamine, the following IUPAC name is recognized:

(1R,2R,4S,5S)-7-{[(2S)-3-hydroxy-2-phenylpropanoyl]oxy}-9,9-dimethyl-3-oxa-9-

azatricyclo[3.3.1.02,4]nonan-9-ium[1][2]

It is important to note that slight variations in the stereochemical descriptors may be found in

different databases, but they refer to the same core molecular entity. Another commonly cited

IUPAC name is:

[(1S,2S,4R,5R)-9,9-dimethyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-

phenylpropanoate[2]
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O-Methylscopolamine is a quaternary ammonium derivative of scopolamine.[2][3] The

approved drug form often consists of N-methyl scopolamine and a bromide ion.[1]

Synonyms
O-Methylscopolamine is known by a multitude of synonyms in scientific literature,

pharmacological databases, and as commercial brand names. This extensive list reflects its

history of use and study. The synonyms can be categorized as follows:

Common Chemical Names:

N-Methylscopolamine[1][2][4]

Methscopolamine[2][4][5][6]

Methylscopolamine[1][5]

Salt Forms and Derivatives:

Methylscopolamine bromide[1][3][5][7]

N-Methylscopolamine Bromide[2][3]

Hyoscine Methiodide[2][4]

Hyoscine Methobromide[3][4][5]

Scopolamine methyl bromide[3]

N-Methylhyoscine Bromide[5]

Methylscopolamine Nitrate[2][4]

Trade and Brand Names:

Pamine[1][5][7]

Extendryl[7]
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AlleRx[7]

Rescon[7]

Holopon[3][5]

Mescopil[3][5]

Neo-Avagal[3][5]

Paraspan[3][5]

Other Synonyms:

Epoxymethamine Bromide[5]

Epoxytropine Tropate Methylbromide[5]

Lescopine Bromide[5]

Methoscopylamine Bromide[5]

This guide will be expanded with quantitative data, experimental protocols, and visualizations in

subsequent sections to provide a complete technical overview for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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